ULTRAMARINES

Specification

• CAS No.: 12703-66-1
• Molecular Formula: C16H15O5-
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Chemical Composition

Ultramarine is a complex sodium silicate containing sulfur and aluminum. The chemical formulation varies slightly between sources and variants, with common formulations including:

• Na7Al6Si6O24S3 (natural ultramarine)

• Na8Al6Si6O24S4 (ultramarine blue dark)

The pigment consists primarily of a zeolite-based mineral containing small amounts of polysulfides. It occurs in nature as a component of lapis lazuli containing a blue cubic mineral called lazurite. In the Colour Index International, ultramarine pigment is identified as P. Blue 29 77007.

Structural Characteristics

The major component of lazurite is a complex sulfur-containing sodium-silicate (Na8–10Al6Si6O24S2–4), which makes ultramarine the most complex of all mineral pigments. Some chloride is often present in the crystal lattice as well.

Ultramarine has a sodalite structure, which is a three-dimensional aluminosilicate lattice with entrapped sodium ions and ionic (negatively charged) sulfur groups within a cage-like structure. The nature of these sulfur groups is responsible for the color.

Color Properties

The intense and unique blue color of ultramarine is caused by the unpaired electron in the sulfur radical anions S3-. There are two types of sulfur groups in blue ultramarine, S3− and S2−, both being free radicals stabilized by the lattice entrapment.

The color properties of ultramarine blue can be quantified as follows:

Color Coordinates	Value
Hex triplet	#120A8F
sRGB (r, g, b)	18, 10, 143
HSV (h, s, v)	244°, 93%, 56%
CIELCh uv (L, C, h)	17, 65, 266°
ISCC–NBS descriptor	Deep blue

Table 1: Color Coordinates of Ultramarine Blue

The basic ultramarine color is a rich, bright reddish blue, with the red-green tone varying based on chemical composition. The violet and pink derivatives have weaker, less saturated colors.

Physical Properties

The particle size of the primary particles ranges between 300 and 8000 nm, depending on the type. Ultramarine is insoluble in water and organic solvents.

Types of Ultramarine Pigments

Ultramarine Blue

Ultramarine blue is the most common and well-known form of the pigment. It has a vibrant deep blue color and represents the synthetic form of the semi-precious stone lapis lazuli. The crystal structure of ultramarine blue (Na6.8[AlSiO4]6(S3)0.8) has been investigated using techniques including sulfur K-edge EXAFS, TOP PND, PXD, and UV-visible spectroscopy.

Ultramarine Green

Ultramarine green (Na8?[AlSiO4]6(S2)0.7) is another variant that can be synthesized by the calcination of raw materials similar to those used for ultramarine blue manufacturing. The synthesis typically requires a S/Na* weight ratio ranging between 0.87 and 1.74, with specific weight percentages of Na2S/zeolite>9% and S/zeolite>1%.

Ultramarine Violet and Pink

Ultramarine violet and pink are derivatives with more specialized applications. Ultramarine violet has been refined using PND techniques, with a structure closely related to ultramarine pink (space group I43m (217), a = 9.0923(1)). The pink variant has positions of polysulfide groups modeled by partial occupancy of a general position (0.1546, 0.1085, 0), describing molecules of D2h symmetry statically disordered throughout the lattice.

The violet and pink derivatives have weaker, less saturated colors compared to ultramarine blue. Violet ultramarine has a maximum processing temperature of 280°C, while pink ultramarine has a maximum processing temperature of 220°C, limiting their scope primarily to polyolefin-based applications.

Organo-Ultramarine Pigments

Recent innovations have led to the development of organo-ultramarine pigments, a new family utilizing the lattice structure of ultramarine pigments chemically bound to an organic chromophore. This approach creates pigments with the broad color functionality of organic pigments combined with many performance benefits of ultramarine pigments.

These organo-ultramarine pigments span the complete color spectrum from yellow to orange to red to violet to blue and green, significantly expanding the application potential of ultramarine-based colorants.

Synthesis and Production Methods

Natural Ultramarine Extraction

The source of natural ultramarine is the mineral lapis lazuli, which is a complex mixture of limestone, silicate minerals, and pyrite containing the mineral lazurite (the actual source of ultramarine).

The best-known historical method for preparing high-quality ultramarine from lapis lazuli was described by Italian painter Cennino Cennini in his handbook "Libro dell'arte o trattato della pittura". This traditional extraction method involved kneading ground lapis lazuli rock in a 'dough' known as 'pastello', often comprising resins, beeswax, and oil.

Recent research has shown that heat treatment of the lapis lazuli rock prior to extraction can intensify the blue color and make cutting, grinding, milling, and separating the lazurite easier.

Synthetic Ultramarine Production

The synthetic form of ultramarine blue was first discovered in 1828 by J.B. Guimet. The current synthesis process for ultramarine blue, based on Guimet's discovery, consists of heating a mixture of metakaolin, sodium carbonate, sulfur, and a reducer.

Modern ultramarine pigment synthesis processes include the following approaches:

• Calcination in the absence of air of a mixture comprised of zeolite A, sodium sulfide, and sulfur

• Single-step calcination under vacuum or inert gas conditions

• Processing with specific weight ratios of reagents to obtain different color variants (blue vs. green)

For ultramarine green, the synthesis requires a S/Na* weight ratio between 0.87 and 1.74, with specific weight percentages (Na2S/zeolite>9% and S/zeolite>1%). For ultramarine blue, a S/Na* weight ratio higher than 1.74 is needed, along with different weight percentages (Na2S/zeolite>9% and S/zeolite>5.6%).

The calcination time is at least 10 hours for ultramarine green pigments and at least 12 hours for ultramarine blue pigments.

Recent Innovations in Production

Recent innovations in ultramarine production focus on environmental sustainability and process efficiency. A patented process describes ultramarine pigment synthesis that takes place in a single step and doesn't release polluting gases. This approach allows for recycling raw materials and reusing them in the synthesis process.

The synthesis of organo-ultramarine pigments uses a proprietary technique incorporating an organic chromophore into the ultramarine lattice, where the organic chromophore essentially replaces the ionic sulfur groups within the lattice cage.

Applications and Uses

Art and Historical Applications

Historically, ultramarine was used extensively in Renaissance art, particularly for the robes of the Virgin Mary, symbolizing holiness and humility. Its rarity and expense made it a status symbol in artwork, often reserved for the most important elements of a painting.

Recent archaeological discoveries have found evidence of ultramarine usage in Roman wall paintings at Volsinii (Bolsena, Italy), indicating that natural lazurite was used as a pigment in ancient Rome. This finding is significant as ultramarine was a rare and expensive material in Roman times, traditionally sourced from distant regions like Afghanistan.

Industrial Applications

In modern industry, ultramarine pigments find applications in various sectors:

• Plastics Industry: Ultramarine blue is a staple pigment in the plastics industry, offering exceptional performance properties such as heat stability, light fastness, migration resistance, and non-warping in polyolefins.

• Building Materials: Ultramarine colors are employed in building materials, with construction and infrastructure development activities driving demand.

• Textiles: The pigment is used in textile coloration due to its vibrant appearance and relative stability.

• Cosmetics: Specialized grades of ultramarine are used in cosmetic formulations.

The global ultramarine pigment market is expected to reach US$ 240.5 million in 2024 and is predicted to grow at a CAGR of 3.9% to reach US$ 352.5 million by 2034.

Market Metrics	Value
Estimated Market Value (2024)	US$ 240.5 million
Projected Growth Rate (CAGR)	3.9%
Forecasted Market Value (2034)	US$ 352.5 million

Table 2: Ultramarine Pigment Market Outlook (2024-2034)

Degradation and Stability

Ultramarine Disease

"Ultramarine disease" is a degradation phenomenon that markedly changes the aesthetic and integrity of artworks containing ultramarine pigments. This susceptibility may be linked to specific treatment methods used to obtain the pigment.

Recent research has focused on understanding the mechanisms behind ultramarine degradation in various contexts:

• Light Scattering: One explanation focuses on the formation of micro-cracks between ultramarine pigment particles and the organic binder, causing scattering of incoming light. This light scattering results in a loss of transparency, while the particles themselves still retain their color.

• Catalytic Properties: Studies suggest that ultramarine particles may play an active role in the degradation of organic binders due to their crystalline structure resembling materials used in industrial catalysts.

• Ion Exchange: In cementitious materials, pigment degradation can occur due to an ion exchange phenomenon. During hydration, high ion contents are released, with calcium and potassium being the most aggressive for the pigment.

Chemical Stability

Ultramarine exhibits excellent stability in certain conditions but vulnerability in others:

Research Findings and Analytical Studies

Structural Analysis

Advanced spectroscopic and diffraction techniques have been employed to analyze the structure of ultramarine pigments:

• X-ray Absorption Spectroscopy: X-ray absorption near-edge structure (XANES) spectroscopy has been used to measure sulfur speciation within lazurite crystals. Research shows that sulfur speciation within the cage structure depends on the temperature of rock heat treatment.

• Powder Neutron Diffraction: Studies using TOP PND have revealed that ultramarine blue possesses two sodium sites, while ultramarine pink and violet have different sodium site configurations.

• Multi-Analytical Approaches: Comprehensive analysis of historical pigments has employed techniques including X-ray fluorescence (XRF) spectroscopy, micro-Raman spectroscopy, and X-ray powder diffraction (XRPD) to definitively identify natural lazurite in archaeological contexts.

Performance Characteristics of Organo-Ultramarine Pigments

Research on organo-ultramarine pigments has revealed their comparative performance characteristics:

Pigment Chemistry	Shade	Heat Stability (°C)	Lightfastness (Masstone/Tint)	Warpage
PG.7 (Phthalocyanine Green)	Green	>300	High/High	3
DCC G1 (Organo Ultramarine)	Green	260	Low/Low	1

Table 3: Comparison of Performance Properties of Green Pigments

The research shows that organo-ultramarine pigments have several advantages:

• Broad shade functionality (yellow to green)

• Low/no warping characteristics

• Heat stability range from 240 to 320°C (depending on the pigment)

• Non-migratory properties

Chemical Analysis of Natural vs. Synthetic Ultramarine

Wavelength dispersive spectroscopy (WDS) analysis has revealed differences in chemical composition between natural lapis lazuli fractions and synthetic ultramarine:

Oxide (wt%)	Mid-density lazurite fraction	Low-density lazurite fraction	High-density lazurite fraction	Synthetic ultramarine
Na2O	20.37	19.42	19.43	12.23
SiO2	34.78	34.08	34.27	30.53
SO3	19.53	17.27	19.36	23.71
CaO	2.89	2.65	-	-

Table 4: Chemical Composition Comparison of Natural and Synthetic Ultramarine

The natural mid-density lapis lazuli fraction shows a higher catalytic activity (4.5 times higher) compared to synthetic ultramarine, which may be attributed to differences in chemical composition and structure.